Methyl-O,O-bis(1-benzotriazolyl)phosphate

• CAS RN: 103215-29-8
• Molecular Formula: C13H11N6O2P
• Molecular Weight: 314.24 g/mol
• IUPAC Name: bis(benzotriazol-1-yloxy)-methylphosphane
• InChI: InChI=1S/C13H11N6O2P/c1-22(20-18-12-8-4-2-6-10(12)14-16-18)21-19-13-9-5-3-7-11(13)15-17-19/h2-9H,1H3
• InChI Key: WAWOHFHKDMABDS-UHFFFAOYSA-N
• SMILES: CP(ON1C2=CC=CC=C2N=N1)ON3C4=CC=CC=C4N=N3
• synonyms: MBBTP; methyl-O,O-bis(1-benzotriazolyl)phosphate

Description

Methyl-O,O-bis(1-benzotriazolyl)phosphate, also known as MBT-P, is a chemical compound commonly used as a UV-absorber in various industries. This compound has gained significant attention due to its unique properties, which make it an ideal candidate for various scientific research applications.

Mechanism Of Action

Methyl-O,O-bis(1-benzotriazolyl)phosphate works by absorbing UV radiation and converting it into heat. This process prevents the UV radiation from damaging the substrate and provides protection against UV-induced degradation.

Biochemical And Physiological Effects

Methyl-O,O-bis(1-benzotriazolyl)phosphate has been shown to have low toxicity and does not have any significant biochemical or physiological effects. However, it is important to note that Methyl-O,O-bis(1-benzotriazolyl)phosphate should be handled with care, as it can cause eye and skin irritation.

Advantages And Limitations For Lab Experiments

Methyl-O,O-bis(1-benzotriazolyl)phosphate has several advantages for lab experiments. It is a stable compound that can provide long-term protection against UV radiation. It is also easy to handle and can be easily incorporated into various substrates. However, the main limitation of Methyl-O,O-bis(1-benzotriazolyl)phosphate is that it can interfere with certain analytical techniques, such as UV spectrophotometry.

Future Directions

There are several future directions for Methyl-O,O-bis(1-benzotriazolyl)phosphate research. One area of interest is the development of new synthetic methods to improve the yield and purity of Methyl-O,O-bis(1-benzotriazolyl)phosphate. Another area of interest is the investigation of the potential applications of Methyl-O,O-bis(1-benzotriazolyl)phosphate in the biomedical field, such as drug delivery and tissue engineering. Additionally, the development of new analytical techniques that can accurately measure the concentration of Methyl-O,O-bis(1-benzotriazolyl)phosphate in various substrates is also an area of interest.
Conclusion:
Methyl-O,O-bis(1-benzotriazolyl)phosphate is a unique compound that has gained significant attention due to its UV-absorbing properties. It has been widely used in various industries and scientific research applications. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of Methyl-O,O-bis(1-benzotriazolyl)phosphate have been discussed in this paper. As research in this field continues, it is likely that Methyl-O,O-bis(1-benzotriazolyl)phosphate will continue to play an important role in various scientific and industrial applications.

Synthesis Methods

Methyl-O,O-bis(1-benzotriazolyl)phosphate can be synthesized by the reaction of 2-amino-5-methylbenzotriazole and dimethyl phosphorochloridate in the presence of triethylamine. The reaction yields Methyl-O,O-bis(1-benzotriazolyl)phosphate as a white crystalline solid, which can be purified by recrystallization.

Scientific Research Applications

Methyl-O,O-bis(1-benzotriazolyl)phosphate has been widely used in various scientific research applications due to its UV-absorbing properties. It is commonly used in the production of plastics, coatings, and textiles to protect them from UV radiation. Methyl-O,O-bis(1-benzotriazolyl)phosphate has also been used in the development of new drugs, as it can protect them from UV degradation.